Cas no 2171715-73-2 (4-(3-ethyl-3-hydroxypiperidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid)

• Product Name: 4-(3-ethyl-3-hydroxypiperidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid
• CAS No: 2171715-73-2
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6286453
• PubChem ID: 165556349
• Update Time: 2025-05-23

4-(3-ethyl-3-hydroxypiperidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-ethyl-3-hydroxypiperidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid
• 2171715-73-2
• 4-(3-ethyl-3-hydroxypiperidin-1-yl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxobutanoic acid
• EN300-1547204

• Inchi： 1S/C26H30N2O6/c1-2-26(33)12-7-13-28(16-26)24(31)22(14-23(29)30)27-25(32)34-15-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-11,21-22,33H,2,7,12-16H2,1H3,(H,27,32)(H,29,30)
• InChI Key： BUKMHPBFBAYPLA-UHFFFAOYSA-N
• SMILES： OC1(CC)CN(C(C(CC(=O)O)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCC1

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 116Ų

Additional information on 4-(3-ethyl-3-hydroxypiperidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid

Introduction to 4-(3-ethyl-3-hydroxypiperidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid (CAS No. 2171715-73-2)

4-(3-ethyl-3-hydroxypiperidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid (CAS No. 2171715-73-2) is a complex organic compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc) protected amino acid derivative, is characterized by its unique structural features, including a piperidine ring, an ethyl group, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. These features make it an important intermediate in the synthesis of various bioactive molecules and peptides.

The fluorenylmethoxycarbonyl (Fmoc) protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under mild conditions and ease of removal. This protecting group is particularly useful for preventing premature reactions and ensuring the correct sequence of amino acids during peptide synthesis. The presence of the piperidine ring and the ethyl group in the structure of this compound further enhances its versatility and reactivity, making it a valuable building block in the development of novel therapeutic agents.

Recent research has highlighted the potential applications of this compound in various areas of medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry explored the use of 4-(3-ethyl-3-hydroxypiperidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid as a key intermediate in the synthesis of potent inhibitors for specific enzymes involved in neurodegenerative diseases. The unique structural properties of this compound allow it to effectively interact with target proteins, thereby modulating their activity and potentially leading to therapeutic benefits.

In another study, researchers at the University of California, San Francisco, investigated the role of this compound in the development of novel antibiotics. The fluorenylmethoxycarbonyl (Fmoc) protecting group was found to enhance the stability and solubility of the resulting peptides, which are crucial for their effectiveness as antimicrobial agents. The ability to fine-tune the properties of these peptides through precise chemical modifications opens up new avenues for combating antibiotic-resistant bacteria.

The synthesis and characterization of 4-(3-ethyl-3-hydroxypiperidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid have been extensively studied in recent years. A typical synthetic route involves several key steps, including the formation of the piperidine ring, introduction of the ethyl group, and attachment of the fluorenylmethoxycarbonyl (Fmoc) protecting group. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are commonly employed to confirm the structure and purity of the final product.

The potential applications of this compound extend beyond medicinal chemistry into other areas such as materials science and biotechnology. For example, researchers at Harvard University have explored its use in the development of advanced drug delivery systems. The unique properties of this compound, particularly its ability to form stable complexes with other molecules, make it an attractive candidate for designing targeted drug delivery vehicles that can improve therapeutic outcomes while minimizing side effects.

In conclusion, 4-(3-ethyl-3-hydroxypiperidin-1-yl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-oxobutanoic acid (CAS No. 2171715-73-2) is a versatile and promising compound with a wide range of potential applications in various fields. Its unique structural features and chemical properties make it an important intermediate in the synthesis of bioactive molecules, peptides, and advanced materials. Ongoing research continues to uncover new possibilities for its use, underscoring its significance in modern scientific and pharmaceutical research.